N-[[4-benzyl-5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[4-benzyl-5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C32H30N6O4S3/c1-41-25-12-6-11-22(30(25)42-2)24-17-23(26-13-7-15-43-26)36-38(24)29(39)20-45-32-35-34-28(18-33-31(40)27-14-8-16-44-27)37(32)19-21-9-4-3-5-10-21/h3-16,24H,17-20H2,1-2H3,(H,33,40)
• InChI Key: WLDFSROROKYKCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2CC(=NN2C(=O)CSC3=NN=C(N3CC4=CC=CC=C4)CNC(=O)C5=CC=CS5)C6=CC=CS6
• Molecular Formula: C32H30N6O4S3
• Molecular Weight: 658.8 g/mol

Description

N-[[4-benzyl-5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C32H30N6O4S3 and its molecular weight is 658.81. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

Recent studies have illustrated the synthesis and structural analysis of derivatives closely related to the mentioned chemical compound, focusing on crystal structure determination and Hirshfeld surface analysis. These studies aim to elucidate the molecular and crystal structures of these compounds, highlighting their potential for further chemical and biological investigations. For example, research on 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives demonstrated their crystal structures and intermolecular hydrogen bond formations, providing insights into their structural characteristics (Karanth et al., 2019).

Biological Studies

The compound and its derivatives have been explored for their biological activities, including antimicrobial and antioxidant properties. Studies have shown that certain derivatives exhibit good antibacterial and potent antioxidant activities, which could be leveraged for developing new therapeutic agents. For instance, derivatives showing antibacterial activity against Staphylococcus aureus and potent antioxidant activity highlight the chemical's potential in creating new treatments (Subbulakshmi N. Karanth et al., 2019).

Anticancer and Antitubercular Activities

Further research into derivatives of N-[[4-benzyl-5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide has shown promising anticancer and antitubercular activities. These studies contribute to the understanding of the compound's potential in treating various diseases, highlighting its relevance in medicinal chemistry and drug development. Compounds derived from this chemical structure have been tested for their anticancer activity against various cancer cell lines, showing moderate to excellent activities in comparison to standard drugs (Ravinaik et al., 2021).